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Haploside C: Key Physicochemical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Haploside C

CAS No.: 108279-04-5

Cat. No.: S3026230

For your research and documentation, here is a summary of the core physicochemical and handling information for Haploside C, compiled from supplier and

scientific literature.
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Chemical Haploside C 1]

Name

Assay/Purity 295% (LC/MS-UV) [1]

Physical Solid [1]

Form

Molecular C31H36018 [2]

Formula

Molecular 696.62 g/mol [2]

Weight

Melting 143-145 °C [2]

Point

Solubility 1 mg/mL in DMSO Solubil
in wate
or othe
commc
solven
not
specifi
(1]

Storage -20°C [1]

SMILES O[C@H]1IC@HC@@HC@HC@@HC@HO2)C@H=C(C(C(O)=C(C4=CC(OC)=C(0)C=C4)05)=0)C5=C30C)O[C@@H]1COC(C)=0 [1]

InChl Key JGGRFKDDIGORCC-LHYXFQTCSA-N [1]

| UV/VIS Data | \_max (log €): 260 (4.38), 275 (4.20), 343 (4.05), 385 (4.26) nm. Shift reagents: Data available for +CH30Na, +AlICls, etc. [2] | | | IR Data |

Peaks at: 3520-3270 (O-H), 1730 (C=0 ester), 1650 (C=0 y-pyrone), 1620, 1600, 1566, 1470, 1448 (aromatic C=C) cm™ [2] |11 1H NMR | (TMS-ether, CDCl3):
Key signals include 1.13 (3H, d, J=5.5, CH3), 3.88 (3H, s, OCH3), 4.84 (1H, br s, anomeric proton), 6.44 (1H, s, H-6), etc. [2] | |

Experimental Workflow for Stock Preparation
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Based on the typical laboratory practices for natural product research and the specific data for Haploside C, here is a suggested workflow for preparing a standard

stock solution. The diagram below outlines the key stages.
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Frequently Asked Questions

¢ Q1: What is the recommended solvent for preparing a Haploside C stock solution?

o A: Based on the available data, dimethyl sulfoxide (DMSO) is a confirmed suitable solvent at a concentration of 1 mg/mL [1]. For experiments
intolerant to DMSO, you will need to empirically test other solvents like methanol or ethanol, as this information was not located in the search results.

¢ Q2: How should Haploside C stock solutions be stored to ensure stability?

o A: The solid compound should be stored at -20°C [1]. It is best practice to prepare small, single-use aliquots of the stock solution to avoid repeated
freeze-thaw cycles, which can degrade the compound. Always note the date of preparation on the vial.

¢ Q3: How can I confirm the identity and purity of my Haploside C stock?

o A: You can use several analytical techniques against the reference data in the table above:
= LC-MS: Confirm the mass and purity (295%) [1].
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= UV-Vis Spectroscopy: Compare the absorbance spectrum and A_max values to the published data [2].

= NMR Spectroscopy: For definitive structural confirmation, compare your IH NMR spectrum with the published signals [2].

Troubleshooting Common Issues

¢ Problem: The compound does not dissolve completely in the recommended solvent.

o Solution: Gentle warming in a water bath (e.g., 37°C) and brief sonication can aid dissolution. Ensure you are not exceeding the documented
solubility limit of 1 mg/mL in DMSO. If a higher concentration is needed, you must experimentally determine its feasibility.

¢ Problem: Unexpected precipitation occurs after dilution in aqueous buffers.

o Solution: This is a common issue when moving from a pure organic solvent like DMSO to an aqueous environment. Ensure the final concentration of
DMSO in your assay is tolerated (often <1%). You can also try adding the stock solution to the buffer slowly while vortexing to create a more
homogeneous mixture.

¢ Problem: The analytical data (e.g., LC-MS) does not match the reference.

o Solution: First, verify that your reference standard is from a reputable supplier and has been stored correctly. Check for signs of degradation, such
as new peaks in the chromatogram or a shifted UV spectrum. If the compound is old, it may need to be repurified or replaced.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. =95 LC/MS-UV 108279-04-5 Haploside C [sigmaaldrich.com]
2. &#39; Haploside - C &#39; published in &#39;Natural Compounds&#39; | SpringerLink [link.springer.com]

To cite this document: Smolecule. [Haploside C: Key Physicochemical Data]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3026230#haploside-c-stock-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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